Cas no 782501-25-1 (Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate
• CAS No: 782501-25-1
• MF: C₁₀H₁₈ClNO₄S
• MW: 283.772221088409
• MDL: MFCD01861750
• CID: 547844
• PubChem ID: 45789737
• Update Time: 2025-06-09

Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-Chlorosulfonylpiperidine
• 1-BOC-4-PIPERIDINESULFONYL CHLORIDE
• 1-Piperidinecarboxylicacid, 4-(chlorosulfonyl)-, 1,1-dimethylethyl ester
• 4-CHLOROSULFONYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 4-Chlorosulfonylpiperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(chlorosulfonyl)piperidine-1-carboxylate
• tert-butyl 4-chlorosulfonylpiperidine-1-carboxylate
• C10H18ClNO4S
• VJAHMDQRVLEOFG-UHFFFAOYSA-N
• 1-Boc-4-piperidinesulfonylChloride
• EN300-122743
• A26269
• DS-11173
• J-504373
• tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate;1-Boc-4-Chlorosulfonylpiperidine
• 782501-25-1
• CS-W002841
• 1-BOC-PIPERIDINE-4-SULFONYL CHLORIDE
• AM101278
• MFCD01861750
• AKOS015904268
• SCHEMBL56603
• SY021733
• (3-Formyl-indol-1-yl)-aceticacidethylester
• FT-0645590
• DTXSID10671987
• PB30698
• AC-23711
• 1-Boc-4-(chlorosulfonyl)piperidine
• DB-075443
• Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate

• MDL： MFCD01861750
• Inchi： 1S/C10H18ClNO4S/c1-10(2,3)16-9(13)12-6-4-8(5-7-12)17(11,14)15/h8H,4-7H2,1-3H3
• InChI Key： VJAHMDQRVLEOFG-UHFFFAOYSA-N
• SMILES： ClS(C1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.06500
• Monoisotopic Mass: 283.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3
• Melting Point: No data available
• Boiling Point: 369.5°C at 760 mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.516
• PSA: 72.06000
• LogP: 2.97320
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H314 (100%)
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate (CAS No. 782501-25-1)

Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate, with the chemical formula C₁₀H₁₄ClNO₄S, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS NO. 782501-25-1, is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a chlorosulfonyl group and a piperidine ring, make it a versatile building block for medicinal chemists.

The significance of Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate lies in its ability to serve as a precursor for the development of novel therapeutic agents. In recent years, there has been a surge in research focused on modulating neurotransmitter systems and inflammatory pathways, areas where this compound has shown immense potential. The chlorosulfonyl moiety, in particular, is known for its reactivity and ability to form stable derivatives, which are crucial for designing molecules with enhanced pharmacological properties.

One of the most compelling applications of Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate is in the synthesis of compounds that target the N-methyl-D-aspartate (NMDA) receptor, a critical ion channel involved in learning and memory. Recent studies have demonstrated that derivatives of this compound exhibit potent NMDA receptor modulation, making them promising candidates for treating conditions such as Alzheimer's disease and traumatic brain injury. The tert-butyl group, on the other hand, provides steric hindrance and improves metabolic stability, which are essential factors for drug efficacy and safety.

In addition to its role in NMDA receptor modulation, Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate has been explored in the development of anti-inflammatory agents. The chlorosulfonyl group's ability to engage with various biological targets allows for the design of molecules that can inhibit key pro-inflammatory cytokines and enzymes. For instance, research has shown that certain derivatives of this compound can selectively inhibit cyclooxygenase-2 (COX-2), a major enzyme involved in the production of prostaglandins that mediate inflammation.

The synthesis of Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate involves multi-step organic reactions that highlight its complexity and synthetic challenge. Typically, the process begins with the functionalization of piperidine derivatives followed by the introduction of the chlorosulfonyl group. Advanced synthetic techniques such as nucleophilic substitution reactions and protecting group strategies are employed to ensure high yield and purity. The precision required in these synthetic steps underscores the compound's importance in pharmaceutical chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity, suggesting multiple potential therapeutic applications. These computational insights have guided experimental efforts to optimize derivatives with improved pharmacokinetic profiles.

The versatility of Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate is also reflected in its use as a scaffold for drug discovery campaigns. Medicinal chemists have leveraged its structural framework to develop libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of several hit compounds with promising biological activity, further validating the importance of this intermediate in drug development.

In conclusion, Tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate (CAS No. CAS NO. 782501-25-1) is a pivotal compound in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting neurological and inflammatory disorders. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of drug discovery efforts.